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Compound of Interest

Compound Name: Isogambogenic acid

Cat. No.: B1257348 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Isogambogenic acid, a natural product isolated from the resin of Garcinia hanburyi, has

emerged as a compound of significant interest in oncological research. This technical guide

provides a comprehensive overview of its physical and chemical properties, alongside a

detailed exploration of its biological activities and the experimental protocols used to elucidate

them. The information presented herein is intended to serve as a valuable resource for

researchers and professionals involved in drug discovery and development.

Physical and Chemical Properties
Isogambogenic acid is a complex xanthone derivative. A summary of its key physical and

chemical properties is presented in the table below. While some data are readily available,

specific experimental values for properties such as melting point and aqueous solubility remain

to be definitively reported in the literature.
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Property Value Source

Molecular Formula C₃₈H₄₆O₈ [1][2][3][4]

Molecular Weight 630.778 g/mol [5]

Physical Description Powder

Boiling Point (Predicted) 818.6 ± 65.0 °C at 760 mmHg

Density (Predicted) 1.3 ± 0.1 g/cm³

Solubility

Soluble in Chloroform,

Dichloromethane, Ethyl

Acetate, DMSO, Acetone.

Purity ≥98% (Commercially available)

CAS Number 887923-47-9

Note: Specific quantitative data for melting point and aqueous solubility are not consistently

reported in the available literature. The boiling point and density are predicted values.

Spectral Data
Detailed spectral analyses are crucial for the identification and characterization of

isogambogenic acid. While specific spectra are not publicly available, the following

techniques are utilized for its identification:

Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR are standard methods

for elucidating the complex structure of isogambogenic acid.

Mass Spectrometry (MS): Electrospray ionization tandem mass spectrometry (ESI-MS/MS)

is used to determine the molecular weight and fragmentation pattern, aiding in structural

confirmation.

Infrared (IR) Spectroscopy: IR spectroscopy provides information about the functional groups

present in the molecule.

Biological Activity and Signaling Pathways
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Isogambogenic acid has demonstrated potent anti-cancer properties, primarily through the

induction of autophagy and apoptosis in cancer cells. Its mechanisms of action involve the

modulation of key cellular signaling pathways.

Anti-Glioma Activity via the AMPK-mTOR Pathway
Isogambogenic acid has been shown to inhibit the growth of glioma cells by activating the

AMP-activated protein kinase (AMPK) and inhibiting the mammalian target of rapamycin

(mTOR) signaling pathway. This signaling cascade plays a central role in regulating cellular

metabolism, growth, and survival. Activation of AMPK, a cellular energy sensor, leads to the

inhibition of mTOR, which in turn induces autophagy and apoptosis in cancer cells.
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Isogambogenic Acid-Modulated AMPK-mTOR Signaling Pathway
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Isogambogenic acid activates AMPK, leading to mTOR inhibition.
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Anti-Angiogenic Activity via the VEGFR2 Signaling
Pathway
In addition to its direct effects on cancer cells, isogambogenic acid exhibits anti-angiogenic

properties by targeting the Vascular Endothelial Growth Factor Receptor 2 (VEGFR2) signaling

pathway. Angiogenesis, the formation of new blood vessels, is critical for tumor growth and

metastasis. By inhibiting VEGFR2 and its downstream effectors such as Akt and ERK,

isogambogenic acid can suppress tumor-induced angiogenesis.
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Isogambogenic Acid's Inhibition of the VEGFR2 Signaling Pathway
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MTT Assay Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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